ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate

• IUPAC Name: ethyl 3-[(2-chloroacetyl)amino]-5,6-dimethoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C15H17ClN2O5/c1-4-23-15(20)14-13(18-12(19)7-16)8-5-10(21-2)11(22-3)6-9(8)17-14/h5-6,17H,4,7H2,1-3H3,(H,18,19)
• InChI Key: UTBNQAQCCUGDRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)NC(=O)CCl
• Molecular Formula: C15H17ClN2O5
• Molecular Weight: 340.76 g/mol

Description

Ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate, also known as CAC, is a synthetic compound that has gained attention for its potential use in scientific research. CAC is a derivative of the naturally occurring compound indole, which has been found to have various biological activities.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with specific sodium ion (na+) channel sites on the nerve membrane .

Mode of Action

It can be inferred from related compounds that they can affect the membrane potential by reducing na+ passage through sodium ion channels, thus blocking the generation and conduction of nerve impulses .

Biochemical Pathways

Based on the mode of action, it can be inferred that the compound may affect pathways related to nerve impulse generation and conduction .

Pharmacokinetics

A related compound, ethyl 4-(2-chloroacetamido)benzoate, has been found to have high gi absorption and is bbb permeant .

Result of Action

Based on the mode of action, it can be inferred that the compound may lead to a temporary loss of sensation, particularly pain, in the local area of application .

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate in lab experiments is its selectivity for the protein FKBP12. By selectively inhibiting the interaction between FKBP12 and its binding partners, researchers can study the role of this interaction in various biological processes. However, one limitation of using ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate is its synthetic nature, which can make it more difficult to study its effects in vivo.

Future Directions

There are many future directions for research on ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate. One area of research is the development of more selective inhibitors of protein-protein interactions. Another area of research is the study of the effects of ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate in vivo, to better understand its potential as a therapeutic agent. Additionally, ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate could be used as a tool for studying the role of FKBP12 in various biological processes, including cellular signaling, inflammation, and cancer.

Synthesis Methods

The synthesis of ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate involves a multi-step process that starts with the reaction of indole-2-carboxylic acid with ethyl chloroformate to form ethyl 2-(chlorocarbonyl)indole-3-carboxylate. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to form ethyl 3-(2-hydroxy-2-methylpropyl)-5,6-dimethoxy-1H-indole-2-carboxylate. Finally, the compound is treated with chloroacetyl chloride to produce ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate.

Scientific Research Applications

Ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate has been found to have potential as a tool for studying various biological processes. One area of research where ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate has been used is in the study of protein-protein interactions. ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate has been shown to bind to the protein FKBP12, which is involved in cellular signaling pathways. By using ethyl 3-(2-chloroacetamido)-5,6-dimethoxy-1H-indole-2-carboxylate to selectively inhibit the interaction between FKBP12 and its binding partners, researchers can study the role of this interaction in various biological processes.